Cas no 918884-51-2 (4-(4-Methylsulfanylphenyl)Piperidine;Hydrochloride)

• Product Name: 4-(4-Methylsulfanylphenyl)Piperidine;Hydrochloride
• CAS No: 918884-51-2
• MF: C₁₂H₁₈ClNS
• MW: 243.79602098465
• MDL: MFCD07371489
• CID: 2182595
• PubChem ID: 49760805
• Update Time: 2025-11-02

4-(4-Methylsulfanylphenyl)Piperidine;Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methylsulfanyl-phenyl)-piperidine hydrochloride
• 4-(4-methylsulfanylphenyl)piperidine,hydrochloride
• 4-(4-methylsulfanylphenyl)piperidine hydrochloride
• 4-(4-methylsulfanylphenyl)piperidine;hydrochloride
• 4-[4-(methylsulfanyl)phenyl]piperidine hydrochloride
• 4-(4-(Methylthio)phenyl)piperidinehydrochloride
• 4-[4-(Methylsulfanyl)phenyl]piperidine--hydrogen chloride (1/1)
• 4-(4-(Methylthio)phenyl)piperidine hydrochloride
• CS-0341885
• MFCD07371489
• 918884-51-2
• SB39924
• DB-262613
• YNUALAROCLUDRC-UHFFFAOYSA-N
• SCHEMBL4505629
• DTXSID20678265
• 4-(4-Methylsulfanylphenyl)Piperidine;Hydrochloride

• MDL： MFCD07371489
• Inchi： 1S/C12H17NS.ClH/c1-14-12-4-2-10(3-5-12)11-6-8-13-9-7-11;/h2-5,11,13H,6-9H2,1H3;1H
• InChI Key： YNUALAROCLUDRC-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1C=CC(=CC=1)C1CCNCC1

Computed Properties

• Exact Mass: 243.0848484g/mol
• Monoisotopic Mass: 243.0848484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(4-Methylsulfanylphenyl)Piperidine;Hydrochloride

Comprehensive Guide to 4-(4-Methylsulfanylphenyl)Piperidine Hydrochloride (CAS No. 918884-51-2)

4-(4-Methylsulfanylphenyl)Piperidine Hydrochloride (CAS 918884-51-2) is a specialized organic compound with growing interest in pharmaceutical and chemical research. This piperidine derivative, featuring a methylsulfanylphenyl moiety, exhibits unique properties that make it valuable for drug discovery and material science applications. Researchers are increasingly focusing on this compound due to its potential as a building block for bioactive molecules targeting neurological and metabolic disorders.

The molecular structure of 4-(4-Methylsulfanylphenyl)Piperidine Hydrochloride combines a piperidine ring with a 4-methylsulfanylphenyl substituent, creating interesting electronic and steric properties. This configuration allows for diverse interactions with biological targets, particularly in receptor binding studies. Recent publications highlight its utility in developing novel central nervous system (CNS) agents, with particular attention to its potential modulatory effects on neurotransmitter systems.

In pharmaceutical applications, CAS 918884-51-2 serves as a key intermediate for synthesizing compounds with potential therapeutic effects. The methylsulfanyl group contributes to enhanced lipophilicity, potentially improving blood-brain barrier penetration—a crucial factor for CNS-targeting drugs. Current research trends explore its derivatives as candidates for treating neurodegenerative conditions, aligning with the growing global focus on brain health supplements and cognitive enhancers.

The synthesis of 4-(4-Methylsulfanylphenyl)Piperidine Hydrochloride typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques like HPLC and mass spectrometry are essential for quality control, especially given the compound's increasing demand in high-throughput screening platforms. Recent advances in green chemistry have also prompted investigations into more sustainable production methods for such piperidine derivatives.

From a commercial perspective, 918884-51-2 has seen steady market growth, particularly in regions with strong pharmaceutical R&D sectors. Suppliers report increasing inquiries from academic institutions and biotech companies exploring its potential in drug repurposing studies and fragment-based drug design. The compound's stability and solubility profile make it particularly attractive for modern drug discovery approaches.

Quality specifications for 4-(4-Methylsulfanylphenyl)Piperidine Hydrochloride typically require ≥98% purity, with strict limits on residual solvents and byproducts. Storage recommendations generally suggest cool, dry conditions in airtight containers to maintain stability. These parameters are particularly important for researchers conducting structure-activity relationship (SAR) studies where compound consistency is critical.

Recent patent literature reveals growing interest in CAS 918884-51-2 derivatives, particularly in applications related to neuroprotection and metabolic regulation. Several patent filings describe novel synthetic routes and pharmaceutical compositions incorporating this scaffold, reflecting its potential in addressing current healthcare challenges like age-related cognitive decline and metabolic syndrome.

Safety data for 4-(4-Methylsulfanylphenyl)Piperidine Hydrochloride indicates standard laboratory precautions are sufficient for handling. While comprehensive toxicological studies are ongoing, preliminary data suggest favorable profiles at typical research concentrations. This safety aspect contributes to its popularity in medicinal chemistry programs and academic research settings.

The analytical characterization of 918884-51-2 includes standard spectroscopic methods: 1H NMR typically shows characteristic peaks for the piperidine protons (δ 1.5-2.8 ppm) and aromatic system (δ 7.2-7.4 ppm), while mass spectrometry confirms the expected molecular ion pattern. These analytical fingerprints are crucial for researchers verifying compound identity in complex biological assays.

Future research directions for 4-(4-Methylsulfanylphenyl)Piperidine Hydrochloride may explore its potential in personalized medicine approaches and combination therapies. The compound's modular structure allows for diverse chemical modifications, making it adaptable to emerging drug discovery paradigms. Additionally, its potential applications in material science, particularly in functionalized surfaces and catalysts, represent an underexplored area of investigation.

For researchers sourcing CAS 918884-51-2, quality documentation including Certificate of Analysis (CoA) and material safety data should be prioritized. Reputable suppliers typically provide comprehensive characterization data and batch-specific information, which is essential for reproducible research outcomes in fields like neuropharmacology and chemical biology.

The global scientific community continues to uncover new applications for 4-(4-Methylsulfanylphenyl)Piperidine Hydrochloride, with recent studies examining its potential in epigenetic modulation and receptor allosterism. These cutting-edge applications position this compound as a valuable tool in contemporary drug discovery efforts, particularly in addressing complex multifactorial diseases.

In conclusion, 4-(4-Methylsulfanylphenyl)Piperidine Hydrochloride (CAS 918884-51-2) represents an important building block in modern chemical research. Its versatility in pharmaceutical applications, combined with interesting physicochemical properties, ensures its continued relevance in both academic and industrial settings. As research into neurological and metabolic disorders intensifies, this compound will likely play an increasingly significant role in the development of next-generation therapeutic agents.